5-Bromo-2-methyl-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]pyrimidine

• IUPAC Name: 3-[(5-bromo-2-methylpyrimidin-4-yl)oxymethyl]-4-methyl-1,2,5-oxadiazole
• InChI: InChI=1S/C9H9BrN4O2/c1-5-8(14-16-13-5)4-15-9-7(10)3-11-6(2)12-9/h3H,4H2,1-2H3
• InChI Key: STNCEABTFMPAPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1COC2=NC(=NC=C2Br)C
• Molecular Formula: C9H9BrN4O2
• Molecular Weight: 285.10 g/mol

Description

The compound “5-Bromo-2-methyl-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]pyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The molecule also contains a 1,2,5-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The InChI code provided gives a precise description of the molecule’s structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can often be inferred from its structure. For example, the presence of the bromine atom suggests that the compound might be relatively heavy and possibly reactive. The exact properties would need to be determined experimentally.

Scientific Research Applications

Organic Synthesis

In the field of organic chemistry, compounds like 5-Bromo-2-methyl-4-[(4-methyl-1,2,5-oxadiazol-3-yl)methoxy]pyrimidine may be used as building blocks for the synthesis of more complex molecules. They can be involved in reactions such as catalytic protodeboronation of pinacol boronic esters, which is a method for creating new carbon-carbon bonds.

Antimicrobial Activity

Compounds with structures related to the one you mentioned have been studied for their potential as antimicrobial agents. For example, derivatives of imidazole, which share some structural similarities, have shown a range of biological activities including antibacterial, antifungal, and antiprotozoal effects.

8. Tuberculosis Treatment: Some compounds containing the imidazole moiety have been synthesized and evaluated for anti-tubercular activity against Mycobacterium tuberculosis, using drugs like rifampicin as reference.

Cancer Treatment

Indole derivatives, which are structurally related to the compound , have been applied as biologically active compounds for the treatment of cancer cells. They show various biologically vital properties and have been the focus of increasing attention in recent years.

10. Antibacterial Evaluation: Specific phenol derivatives have been synthesized and characterized for their antibacterial activities against common pathogens such as Escherichia coli, Pseudomonas aeruginosa, Bacillus subtilis, and Staphylococcus aureus.

11. Industrial Process Scale-Up: There is ongoing research into the development of novel and practical industrial processes for the scale-up of related compounds, which indicates their potential utility in large-scale applications.

Safety And Hazards

The safety and hazards associated with this compound are not specified in the search results. As with any chemical compound, appropriate safety precautions should be taken when handling it.